Cerium triacetate

• CAS No.: 537-00-8
• Molecular Formula: C2H4CeO2
• Molecular Weight: 200.17 g/mol
• IUPAC Name: acetic acid;cerium
• InChI: InChI=1S/C2H4O2.Ce/c1-2(3)4;/h1H3,(H,3,4)
• InChI Key: CGLIWEFNRJOUKT-UHFFFAOYSA-N
• SMILES: CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].[Ce+3]
• Canonical SMILES: CC(=O)O.[Ce]
• physical_description: DryPowder; OtherSolid, Liquid
• Pictograms: Corrosive; Irritant

Description

Cerium triacetate is a chemical compound with the formula Ce(CH3CO2)3. It is a cerium salt of acetic acid and is commonly used in various chemical processes and research applications. Cerium is a rare earth element, and its compounds are known for their unique chemical properties, making them valuable in a wide range of scientific and industrial applications.

Scientific Research Applications

Cerium triacetate has a wide range of applications in scientific research, including:

Chemistry: Used as a catalyst in organic synthesis and as a precursor for the preparation of other cerium compounds.

Biology: Employed in studies involving enzyme inhibition and as a probe for biological systems.

Medicine: Investigated for its potential use in cancer treatment and as an antioxidant.

Industry: Utilized in the production of glass, ceramics, and as a component in polishing agents.

Mechanism of Action

Target of Action

Cerium triacetate is an inorganic compound with the chemical formula of Ce(CH3COO)3 Cerium compounds have been known to exert diverse biological effects mainly by their resemblance to calcium . This similarity enables these elements to replace calcium in biomolecules without necessarily substituting for it functionally .

Mode of Action

It’s known that this compound can undergo thermal decomposition at 310 °c to generate basic cerium (iii) acetate, which will be further decomposed to obtain ce2o2co3 (a basic carbonate), and continued heating generates ceo2 and co .

Biochemical Pathways

Acetate, a component of this compound, has been implicated in a range of health benefits whether it is derived from the diet or is generated from microbial fermentation of fiber in the gut . Acetate acts, in part, as a metabolic sensor linking nutrient balance and cellular stress responses with gene transcription and the regulation of protein function .

Pharmacokinetics

A study on cerium oxide nanoparticles, which may share some similarities with this compound, showed that cerium was predominantly recovered in the lungs and feces, with extrapulmonary organs contributing less than 4% to the recovery rate at 24 h post exposure .

Result of Action

This compound has been used as a catalyst for the liquid-phase auto-oxidation of cresols and as a sol-gel precursor for the synthesis of CeO2 nanoparticles .

Action Environment

The action, efficacy, and stability of this compound can be influenced by environmental factors such as temperature. For instance, this compound undergoes thermal decomposition at 310 °C

Safety and Hazards

Cerium (III) acetate may cause skin irritation, serious eye damage, and may cause respiratory irritation.

Future Directions

Cerium triacetate has potential applications in the development of electrochemical sensors and biosensors. It has also been used in the fabrication of mixed-matrix membranes for selective CO2 separation.

Biochemical Analysis

Biochemical Properties

Cerium triacetate can interact with various biomolecules. For instance, it has been used in the preparation of polymer inclusion membrane (PIM), where it interacts with Cyanex 272 di(2,4,4-(trimethylpentyl)phosphinic acid) and Cyanex 301 (di(2,4,4-trimethylpentyl)dithiophosphinic acid) as the ion carriers .

Cellular Effects

It is known that cerium oxide nanoparticles, which may share some properties with this compound, have shown promise as catalytic antioxidants in cell culture models .

Molecular Mechanism

It is known that this compound can be used in the preparation of polymer inclusion membrane (PIM), where it interacts with specific ion carriers .

Temporal Effects in Laboratory Settings

It is known that this compound can undergo phase changes at different temperatures .

Metabolic Pathways

Acetate, a component of this compound, is a key biomolecule at the nexus of metabolism, epigenetics, and oncogenesis .

Transport and Distribution

It is known that this compound can be used in the preparation of polymer inclusion membrane (PIM), which separates the aqueous source phase containing metal ions and the receiving phase .

Subcellular Localization

It is known that cerium oxide nanoparticles, which may share some properties with this compound, can localize in different cell compartments depending on the nanoparticle’s surface charge .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cerium triacetate can be synthesized through the reaction of cerium(III) oxide or cerium(III) hydroxide with acetic acid. The reaction typically involves dissolving cerium(III) oxide or hydroxide in acetic acid, followed by evaporation of the solvent to obtain this compound crystals. The reaction can be represented as follows: [ \text{Ce}_2\text{O}_3 + 6\text{CH}_3\text{COOH} \rightarrow 2\text{Ce(CH}_3\text{CO}_2\text{)}_3 + 3\text{H}_2\text{O} ]

Industrial Production Methods: In industrial settings, this compound is produced by reacting cerium(III) nitrate with acetic acid. The process involves mixing cerium(III) nitrate with acetic acid and then evaporating the solvent to obtain the desired product. This method is preferred for large-scale production due to its efficiency and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions: Cerium triacetate undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to cerium(IV) compounds under specific conditions.

Reduction: It can be reduced to cerium(III) compounds using suitable reducing agents.

Substitution: this compound can participate in substitution reactions where the acetate groups are replaced by other ligands.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Ligands such as chloride, nitrate, and sulfate can replace acetate groups under appropriate conditions.

Major Products Formed:

Oxidation: Cerium(IV) oxide (CeO2)

Reduction: Cerium(III) acetate (Ce(CH3CO2)3)

Substitution: Cerium chloride (CeCl3), cerium nitrate (Ce(NO3)3), cerium sulfate (Ce(SO4)3)

Comparison with Similar Compounds

Cerium triacetate can be compared with other cerium compounds such as cerium nitrate, cerium chloride, and cerium sulfate. While all these compounds contain cerium, they differ in their chemical properties and applications:

Cerium Nitrate (Ce(NO3)3): Used in the preparation of other cerium compounds and as an oxidizing agent.

Cerium Chloride (CeCl3): Employed in organic synthesis and as a catalyst.

Cerium Sulfate (Ce(SO4)3): Utilized in analytical chemistry and as a reagent in various chemical reactions.

This compound is unique due to its specific reactivity with acetic acid and its applications in both organic synthesis and biological research. Its ability to undergo various chemical reactions and its role as a precursor for other cerium compounds make it a valuable compound in scientific and industrial fields.

Synthesis routes and methods I

Procedure details

In general, we start with a wet cerium carbonate which is treated with acetic acid to form a cerium acetate. The cerium acetate is dried and calcined suitably at a temperature of about 425° C. to 450° C. to form a high surface area ceric oxide, CeO2 (HSA ceric oxide). A mixture of 70 mole percent high surface area cerium oxide and 30 mole percent of the cerium acetate is then prepared. This mixture is wet milled with alumina in proportions that will ultimately yield about 50 to 80 weight percent alumina and the balance cerium oxide. Small amounts of other materials such as known oxide stabilizers may be added if desired. The wet mixture is milled for a period of time so as to achieve a substantially uniform mixture of the ceric oxide and alumina and cerium acetate. Some of the cerium acetate dissolves in the water and the solution is adsorbed onto the alumina. Ultimately, a mixture of average particle size of about 0.5 to 1 micron is obtained. The viscosity of the milled slurry may be adjusted if necessary, and the material is then applied as a thin layer to the exhaust gas treatment surfaces of a ceramic or metal monolith configured for the treating of automotive engine exhaust gases.

Synthesis routes and methods II

Procedure details

High surface area ceria was first prepared following traditional procedures. Five grams of cerium carbonate was slowly mixed with 4.5 ml of glacial acetic acid to produce cerium acetate. The sample was dried in a vacuum over at 100° C., the calcined in air at 425° C. to produce cerium oxide. The ceria was coated with a layer of Al2O3 to act as a template by mixing 2 g of the ceria with 40 ml of a 0.01M Al2O3 sol (diluted from a 20 wt % sol), stirring overnight, then filtering, washing, drying, and calcining in air at 500° C. as above. The zeolite precursor solution was prepared by mixing a solution containing NaOH, dissolved Al foil, and H2O with tetraethylorthosilicate (TEOS) and tetrapropylammonium hydroxide (TPAOH) such that the molar concentrations in the final solution was 4:0.06:571:6:1 NaOH:Al:H2O:TEOS:TPAOH. The solution was stirred at room temperature overnight, then approximately 40 ml was added to 2 g of the Al2O3 coated ceria in an autoclave. The autoclave was heated to 175° C. for 6 hrs under autogenic pressure. After rapid cooling, the sample was filtered, washed, dried, then calcined for 6 hrs in air at 500° C. to remove residual organic compounds. Copper was exchanged with the zeolite film/ceria following the methods listed above for CeO2/Cu-ZSM-5. The final catalyst will be referred to as “Cu-ZSM-5/CeO2”.

Synthesis routes and methods III

Procedure details

1147 g of water and 136 g of acetic acid were mixed and 236 g of cerium carbonate was added to form a clear solution of cerium acetate. The mixture was stirred for 48 hours to completely dissolve the carbonate. To the cerium acetate was added 512 g of zirconium acetate (20 wt % ZrO2) and stirred to make a homogeneous solution. The solution was spray dried at 110° C. to form a white powder of mixed acetates. The powder was calcined in a muffle furnace to a temperature of 500° C. for 1 hour to form the finished mixed oxide.

Customer Q & A

Q1: What is the significance of the sol-gel method in preparing cerium-doped titanium oxide nanoparticles?

A: The sol-gel method is a versatile technique for synthesizing nanoparticles with controlled properties. In the case of cerium-doped titanium oxide, this method allows for the homogenous distribution of cerium triacetate within the titanium oxide matrix during the gelation process. [] This homogeneity is crucial for achieving the desired photocatalytic properties. []

Q2: How does the cerium content influence the photocatalytic activity of titanium oxide nanoparticles?

A: Research has demonstrated that the incorporation of cerium into the titanium oxide framework can significantly enhance its photocatalytic activity. Specifically, a study found that a cerium mole fraction of 3% resulted in the highest degradation rate of methyl orange, a model organic pollutant. [] This enhancement is attributed to factors such as increased surface area and potentially altered electronic band structure, leading to improved light absorption and charge carrier separation. []